Cas no 130964-29-3 (5-Isoquinolinesulfonamide,N-[2-[[3-(4-chlorophenyl)-2-propenyl]methylamino]ethyl]-)

• Product Name: 5-Isoquinolinesulfonamide,N-[2-[[3-(4-chlorophenyl)-2-propenyl]methylamino]ethyl]-
• CAS No: 130964-29-3
• MF: C₂₁H₂₂ClN₃O₂S
• MW: 415.936282634735
• CID: 1227045
• Update Time: 2024-08-05

5-Isoquinolinesulfonamide,N-[2-[[3-(4-chlorophenyl)-2-propenyl]methylamino]ethyl]- Chemical and Physical Properties

Names and Identifiers

• 5-Isoquinolinesulfonamide,N-[2-[[3-(4-chlorophenyl)-2-propenyl]methylamino]ethyl]-
• 5-Isoquinolinesulfonamide, N-[2-[[3-(4-chlorophenyl)-2-propen-1-yl]methylamino]ethyl]-

• Inchi： 1S/C21H22ClN3O2S/c1-25(14-3-4-17-7-9-19(22)10-8-17)15-13-24-28(26,27)21-6-2-5-18-16-23-12-11-20(18)21/h2-12,16,24H,13-15H2,1H3
• InChI Key： BDBQYUKGCJHGKE-UHFFFAOYSA-N
• SMILES： C1C2=C(C(S(NCCN(CC=CC3=CC=C(Cl)C=C3)C)(=O)=O)=CC=C2)C=CN=1

Computed Properties

• Exact Mass: 415.11236

Experimental Properties

• Density: 1.293±0.06 g/cm3(Predicted)
• Boiling Point: 615.1±65.0 °C(Predicted)
• PSA: 62.3
• pka: 10.99±0.50(Predicted)